Cas no 1284203-84-4 (1-(3-Chloro-4,5-dimethoxyphenyl)propan-2-ol)

• Product Name: 1-(3-Chloro-4,5-dimethoxyphenyl)propan-2-ol
• CAS No: 1284203-84-4
• MF: C₁₁H₁₅ClO₃
• MW: 230.688002824783
• CID: 5752907
• PubChem ID: 82161703
• Update Time: 2025-05-26

1-(3-Chloro-4,5-dimethoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1968047
• 1284203-84-4
• 1-(3-chloro-4,5-dimethoxyphenyl)propan-2-ol
• 1-(3-Chloro-4,5-dimethoxyphenyl)propan-2-ol

• Inchi： 1S/C11H15ClO3/c1-7(13)4-8-5-9(12)11(15-3)10(6-8)14-2/h5-7,13H,4H2,1-3H3
• InChI Key： DQAOQSHCHGEJNZ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)CC(C)O)OC)OC

Computed Properties

• Exact Mass: 230.0709720g/mol
• Monoisotopic Mass: 230.0709720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-(3-Chloro-4,5-dimethoxyphenyl)propan-2-ol

Introduction to 1-(3-Chloro-4,5-dimethoxyphenyl)propan-2-ol (CAS No. 1284203-84-4)

1-(3-Chloro-4,5-dimethoxyphenyl)propan-2-ol, also known by its CAS number 1284203-84-4, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound features a chlorinated and dimethoxy-substituted phenyl group attached to a propan-2-ol moiety, which confers it with a range of interesting properties and biological activities.

The chemical structure of 1-(3-Chloro-4,5-dimethoxyphenyl)propan-2-ol is characterized by the presence of a chiral center at the propan-2-ol position, which can exist in two enantiomeric forms. This chirality is crucial for its biological activity and can significantly influence its pharmacological properties. The compound's hydroxyl group can participate in hydrogen bonding, making it an attractive candidate for drug design and development.

Recent studies have explored the potential of 1-(3-Chloro-4,5-dimethoxyphenyl)propan-2-ol in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

In addition to its anti-inflammatory properties, 1-(3-Chloro-4,5-dimethoxyphenyl)propan-2-ol has also shown potential as an antioxidant. Oxidative stress is a key factor in the development of many diseases, including neurodegenerative disorders and cardiovascular diseases. A study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage. This property could be harnessed to develop new therapeutic agents for conditions associated with oxidative stress.

The pharmacokinetic properties of 1-(3-Chloro-4,5-dimethoxyphenyl)propan-2-ol have also been investigated to assess its suitability as a drug candidate. Research has shown that it has good oral bioavailability and favorable metabolic stability, which are essential characteristics for a successful drug molecule. Furthermore, its low toxicity profile makes it an attractive option for further development.

In the context of drug discovery, the synthetic accessibility of 1-(3-Chloro-4,5-dimethoxyphenyl)propan-2-ol is another important factor. The compound can be synthesized through several efficient routes, including the reaction of 3-chloro-4,5-dimethoxybenzaldehyde with propargyl alcohol followed by reduction. This synthetic flexibility allows researchers to easily modify the structure to optimize its biological activity and pharmacological properties.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-Chloro-4,5-dimethoxyphenyl)propan-2-ol in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

Beyond its therapeutic applications, 1-(3-Chloro-4,5-dimethoxyphenyl)propan-2-ol has also been explored for its potential use in other areas such as cosmetics and personal care products. Its antioxidant properties make it a valuable ingredient for formulations aimed at skin protection and antiaging benefits.

In conclusion, 1-(3-Chloro-4,5-dimethoxyphenyl)propan-2-ol (CAS No. 1284203-84-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its promising biological activities and favorable pharmacokinetic properties, positions it as a promising candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, making it an exciting area of study for scientists and researchers alike.